Cas no 1864072-46-7 (2-(3-Ethylpentyl)piperidine hydrochloride)

• Product Name: 2-(3-Ethylpentyl)piperidine hydrochloride
• CAS No: 1864072-46-7
• MF: C₁₂H₂₆ClN
• MW: 219.794542789459
• CID: 5713926
• PubChem ID: 86262832
• Update Time: 2025-11-01

2-(3-Ethylpentyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-ethylpentyl)piperidinehydrochloride
• 2-(3-ethylpentyl)piperidine;hydrochloride
• AKOS026747506
• F2167-1873
• 1864072-46-7
• EN300-241070
• 2-(3-ethylpentyl)piperidine hydrochloride
• 2-(3-Ethylpentyl)piperidine hydrochloride

• Inchi： 1S/C12H25N.ClH/c1-3-11(4-2)8-9-12-7-5-6-10-13-12;/h11-13H,3-10H2,1-2H3;1H
• InChI Key： GBUBZAKEBHSUJS-UHFFFAOYSA-N
• SMILES： Cl.N1CCCCC1CCC(CC)CC

Computed Properties

• Exact Mass: 219.1753775g/mol
• Monoisotopic Mass: 219.1753775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 118
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives

Additional information on 2-(3-Ethylpentyl)piperidine hydrochloride

2-(3-Ethylpentyl)piperidine hydrochloride: A Comprehensive Overview

CAS No. 1864072-46-7, commonly referred to as 2-(3-Ethylpentyl)piperidine hydrochloride, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential applications in drug discovery and development. Piperidine, a six-membered ring with one nitrogen atom, forms the core structure of this molecule, while the substituent at the 2-position—a 3-ethylpentyl group—contributes to its unique chemical properties.

The synthesis of 2-(3-Ethylpentyl)piperidine hydrochloride involves a series of well-established organic reactions, including nucleophilic substitution and acid-base neutralization. Recent advancements in synthetic methodology have enabled researchers to optimize the production process, ensuring higher yields and better purity. The hydrochloride salt form is particularly advantageous for pharmaceutical applications due to its enhanced solubility and stability.

Recent studies have highlighted the potential of 2-(3-Ethylpentyl)piperidine hydrochloride as a promising candidate in the development of novel therapeutic agents. Its structural features, including the flexible alkyl chain and the nitrogen-containing ring, make it an ideal scaffold for modulating pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). Researchers have explored its role in various biological systems, including its interaction with G-protein coupled receptors (GPCRs), which are critical targets for numerous drugs.

In terms of pharmacological activity, 2-(3-Ethylpentyl)piperidine hydrochloride has shown potential in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. These findings suggest its possible application in treating conditions such as depression, anxiety, and neurodegenerative diseases. However, further preclinical studies are required to fully understand its efficacy and safety profile.

The compound's stability under different storage conditions has also been a focus of recent investigations. Studies indicate that 2-(3-Ethylpentyl)piperidine hydrochloride exhibits good stability when stored under controlled humidity and temperature conditions, making it suitable for long-term use in research settings.

In conclusion, CAS No. 1864072-46-7, or 2-(3-Ethylpentyl)piperidine hydrochloride, represents a valuable addition to the arsenal of chemical entities being explored for therapeutic purposes. Its unique structure, coupled with advancements in synthetic methods and pharmacological research, positions it as a compound of high interest for future drug development efforts.